N-Isobutyrylglycine
N-Isobutyrylglycine
N-Isobutyrylglycine detection is a useful diagnostic tool in the diagnosis of many organic acidemias and mitochondrial fatty acid β-oxidation defects. N-Isobutyrylglycine detection is also used in the diagnosis of isobutyryl-CoA dehydrogenase deficiency.
Isobutyrylglycine belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Isobutyrylglycine exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Isobutyrylglycine has been detected in multiple biofluids, such as urine and blood. Within the cell, isobutyrylglycine is primarily located in the cytoplasm. Isobutyrylglycine has been found to be associated with the diseases known as isobutyryl-CoA dehydrogenase deficiency; isobutyrylglycine has also been linked to several inborn metabolic disorders including ethylmalonic encephalopathy, short chain acyl-CoA dehydrogenase deficiency, and propionic acidemia.
N-isobutyrylglycine is an N-acylglycine in which the acyl group is specified as isobutryl. It has a role as a human urinary metabolite. It is a conjugate acid of a N-isobutyrylglycinate.
Isobutyrylglycine belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Isobutyrylglycine exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Isobutyrylglycine has been detected in multiple biofluids, such as urine and blood. Within the cell, isobutyrylglycine is primarily located in the cytoplasm. Isobutyrylglycine has been found to be associated with the diseases known as isobutyryl-CoA dehydrogenase deficiency; isobutyrylglycine has also been linked to several inborn metabolic disorders including ethylmalonic encephalopathy, short chain acyl-CoA dehydrogenase deficiency, and propionic acidemia.
N-isobutyrylglycine is an N-acylglycine in which the acyl group is specified as isobutryl. It has a role as a human urinary metabolite. It is a conjugate acid of a N-isobutyrylglycinate.
Brand Name:
Vulcanchem
CAS No.:
15926-18-8
VCID:
VC21158069
InChI:
InChI=1S/C6H11NO3/c1-4(2)6(10)7-3-5(8)9/h4H,3H2,1-2H3,(H,7,10)(H,8,9)
SMILES:
CC(C)C(=O)NCC(=O)O
Molecular Formula:
C6H11NO3
Molecular Weight:
145.16 g/mol
N-Isobutyrylglycine
CAS No.: 15926-18-8
Cat. No.: VC21158069
Molecular Formula: C6H11NO3
Molecular Weight: 145.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Isobutyrylglycine detection is a useful diagnostic tool in the diagnosis of many organic acidemias and mitochondrial fatty acid β-oxidation defects. N-Isobutyrylglycine detection is also used in the diagnosis of isobutyryl-CoA dehydrogenase deficiency. Isobutyrylglycine belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Isobutyrylglycine exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Isobutyrylglycine has been detected in multiple biofluids, such as urine and blood. Within the cell, isobutyrylglycine is primarily located in the cytoplasm. Isobutyrylglycine has been found to be associated with the diseases known as isobutyryl-CoA dehydrogenase deficiency; isobutyrylglycine has also been linked to several inborn metabolic disorders including ethylmalonic encephalopathy, short chain acyl-CoA dehydrogenase deficiency, and propionic acidemia. N-isobutyrylglycine is an N-acylglycine in which the acyl group is specified as isobutryl. It has a role as a human urinary metabolite. It is a conjugate acid of a N-isobutyrylglycinate. |
|---|---|
| CAS No. | 15926-18-8 |
| Molecular Formula | C6H11NO3 |
| Molecular Weight | 145.16 g/mol |
| IUPAC Name | 2-(2-methylpropanoylamino)acetic acid |
| Standard InChI | InChI=1S/C6H11NO3/c1-4(2)6(10)7-3-5(8)9/h4H,3H2,1-2H3,(H,7,10)(H,8,9) |
| Standard InChI Key | DCICDMMXFIELDF-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)NCC(=O)O |
| Canonical SMILES | CC(C)C(=O)NCC(=O)O |
| Melting Point | 82.5°C |
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